Cas no 1797181-75-9 (N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)cyclohex-3-ene-1-carboxamide)

• Product Name: N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)cyclohex-3-ene-1-carboxamide
• CAS No: 1797181-75-9
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5371344
• Update Time: 2025-05-19

N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[3-(2-Furanyl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-3-cyclohexene-1-carboxamide
• N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C20H19N3O3/c24-20(14-7-2-1-3-8-14)21-16-10-5-4-9-15(16)13-18-22-19(23-26-18)17-11-6-12-25-17/h1-2,4-6,9-12,14H,3,7-8,13H2,(H,21,24)
• InChI Key： IEEWCCVETIYDGT-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2CC2ON=C(C3=CC=CO3)N=2)=O)CCC=CC1

Experimental Properties

• Density: 1.270±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)cyclohex-3-ene-1-carboxamide

Research Brief on N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)cyclohex-3-ene-1-carboxamide (CAS: 1797181-75-9)

Recent studies on the compound N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)cyclohex-3-ene-1-carboxamide (CAS: 1797181-75-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention due to its promising biological activities, particularly in modulating specific molecular targets associated with inflammatory and oncogenic pathways.

The synthesis of N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)cyclohex-3-ene-1-carboxamide involves a multi-step process, including the formation of the 1,2,4-oxadiazole core and subsequent functionalization with furan and cyclohexene moieties. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm its structural integrity and purity.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual inhibitor, which could offer advantages over existing single-target anti-inflammatory drugs. Additionally, preliminary data indicate that the compound may also interfere with signaling pathways implicated in cancer cell proliferation, such as the PI3K/AKT/mTOR axis.

Further investigations into the pharmacokinetic properties of N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)cyclohex-3-ene-1-carboxamide have revealed favorable absorption and distribution profiles in animal models. The compound's metabolic stability and low toxicity levels underscore its potential for further development as a therapeutic candidate. However, challenges related to its solubility and bioavailability remain to be addressed in subsequent studies.

In conclusion, N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)cyclohex-3-ene-1-carboxamide represents a promising scaffold for the development of new anti-inflammatory and anticancer agents. Ongoing research aims to optimize its pharmacological properties and explore its efficacy in more complex biological systems. The compound's unique structure and multifaceted biological activities position it as a valuable subject for future investigations in chemical biology and drug discovery.